Flavonoids

Flavonoids are a class of plant secondary metabolites widely distributed in fruits, vegetables, and other plants. They play significant roles in various aspects such as protecting plants from environmental stresses, contributing to the coloration of flowers, and possessing potential health benefits for humans. These compounds exhibit a wide range of bioactivities, including antioxidant, anti-inflammatory, and anticancer properties. Structurally, flavonoids consist of a 15-carbon backbone with four rings (C6-C3-C6), often featuring multiple hydroxyl groups, which contribute to their diverse biological activities. Due to these beneficial effects, they are increasingly being explored in the development of functional foods, dietary supplements, and pharmaceuticals aimed at improving human health and well-being.